Cas no 1173928-72-7 (2-Chloro-N-(1H-indazol-3-yl)benzamide)

• Product Name: 2-Chloro-N-(1H-indazol-3-yl)benzamide
• CAS No: 1173928-72-7
• MF: C₁₄H₁₀ClN₃O
• MW: 271.701701641083
• CID: 2129390
• PubChem ID: 44129900
• Update Time: 2025-06-14

2-Chloro-N-(1H-indazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1H-indazol-3-yl)benzamide
• 2-Chloro-N-(1H-indazol-3-yl)benzamide

• Inchi： 1S/C14H10ClN3O/c15-11-7-3-1-5-9(11)14(19)16-13-10-6-2-4-8-12(10)17-18-13/h1-8H,(H2,16,17,18,19)
• InChI Key： MUXMPTBDRVLGMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C2C=CC=CC=2NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Topological Polar Surface Area: 57.8

Additional information on 2-Chloro-N-(1H-indazol-3-yl)benzamide

Recent Advances in the Study of 2-Chloro-N-(1H-indazol-3-yl)benzamide (CAS: 1173928-72-7)

2-Chloro-N-(1H-indazol-3-yl)benzamide (CAS: 1173928-72-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its indazole core and benzamide moiety, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical potential.

One of the key areas of research has been the role of 2-Chloro-N-(1H-indazol-3-yl)benzamide as a potent inhibitor of specific kinase pathways. Kinases play a critical role in cell signaling, and their dysregulation is often associated with cancer and inflammatory diseases. Recent in vitro and in vivo studies have demonstrated that this compound exhibits selective inhibition of certain kinases, leading to reduced cell proliferation and inflammation. These findings suggest its potential as a targeted therapy for diseases such as rheumatoid arthritis and certain types of cancer.

In addition to its kinase inhibitory activity, researchers have also investigated the compound's pharmacokinetic and pharmacodynamic properties. Studies have shown that 2-Chloro-N-(1H-indazol-3-yl)benzamide has favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges remain in optimizing its solubility and minimizing off-target effects, which are critical for its transition from preclinical to clinical stages.

Another notable aspect of recent research is the exploration of structural analogs and derivatives of 2-Chloro-N-(1H-indazol-3-yl)benzamide. By modifying the benzamide or indazole moieties, scientists aim to enhance the compound's efficacy and reduce potential toxicity. Computational modeling and high-throughput screening have been employed to identify the most promising candidates, with several analogs showing improved binding affinity and selectivity.

The therapeutic potential of 2-Chloro-N-(1H-indazol-3-yl)benzamide extends beyond oncology and inflammation. Preliminary studies have indicated its possible application in neurodegenerative diseases, where its anti-inflammatory and neuroprotective properties could be beneficial. However, these findings are still in the early stages, and further research is needed to validate these effects in more complex biological systems.

In conclusion, 2-Chloro-N-(1H-indazol-3-yl)benzamide (CAS: 1173928-72-7) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its ability to modulate key signaling pathways, combined with its favorable pharmacokinetic profile, makes it a compelling candidate for further investigation. Future research should focus on addressing its current limitations and exploring its full therapeutic potential across a range of diseases.